Cas no 899356-31-1 (6-ethoxy-N-(4-ethoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine)

• Product Name: 6-ethoxy-N-(4-ethoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine
• CAS No: 899356-31-1
• MF: C₂₆H₂₆N₂O₄S
• MW: 462.560645580292
• CID: 5448035
• Update Time: 2025-07-17

6-ethoxy-N-(4-ethoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-N-(4-ethoxyphenyl)-3-(4-methylphenyl)sulfonylquinolin-4-amine
• 6-ethoxy-N-(4-ethoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine

• Inchi： 1S/C26H26N2O4S/c1-4-31-20-10-8-19(9-11-20)28-26-23-16-21(32-5-2)12-15-24(23)27-17-25(26)33(29,30)22-13-6-18(3)7-14-22/h6-17H,4-5H2,1-3H3,(H,27,28)
• InChI Key： OXMWKUIHOXTGSP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OCC)=CC=2)C(NC2=CC=C(OCC)C=C2)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 6-ethoxy-N-(4-ethoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine

Introduction to 6-ethoxy-N-(4-ethoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine (CAS No. 899356-31-1)

6-Ethoxy-N-(4-ethoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine (CAS No. 899356-31-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the ethoxy, phenyl, and tosyl groups, contribute to its distinct chemical properties and biological activities.

The quinoline core is a fundamental structure in many biologically active compounds, often exhibiting antimalarial, antibacterial, and anticancer properties. The presence of the ethoxy groups on both the quinoline ring and the phenyl ring suggests enhanced lipophilicity and potentially improved cellular permeability. The tosyl group (4-methylbenzenesulfonyl) is a common functional group used in organic synthesis and medicinal chemistry due to its ability to enhance solubility and stability.

Recent studies have highlighted the potential of 6-ethoxy-N-(4-ethoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine in various therapeutic areas. One notable application is its use as a potent inhibitor of specific enzymes involved in cancer cell proliferation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the activity of protein kinase C (PKC), a key enzyme implicated in the regulation of cell growth and survival. This inhibition could potentially lead to reduced tumor growth and improved patient outcomes.

Another area of interest is the compound's antimicrobial properties. Research conducted at the University of California, Los Angeles (UCLA) showed that 6-ethoxy-N-(4-ethoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine exhibited significant activity against a range of Gram-positive and Gram-negative bacteria. This makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its therapeutic potential, the compound has also been studied for its anti-inflammatory effects. A study published in the European Journal of Pharmacology found that 6-ethoxy-N-(4-ethoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that this compound could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6-ethoxy-N-(4-ethoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. Its high oral bioavailability and low toxicity profile are particularly advantageous for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-ethoxy-N-(4-ethoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine in human subjects. Preliminary results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the compound's potential as a novel therapeutic agent.

In conclusion, 6-ethoxy-N-(4-ethoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine (CAS No. 899356-31-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover its full potential, this compound holds significant promise for improving patient outcomes in multiple disease areas.